N-Oxide Functional Group Distinction
Paxiphylline D can be definitively distinguished from its close analog Paxiphylline E (syn. Daphnilongeranine A N-oxide) by high-resolution mass spectrometry (HR-MS). Both are N-oxide alkaloids, but Paxiphylline D has a molecular weight of 383.48 g/mol (C23H29NO4), while Paxiphylline E is heavier at 399.48 g/mol (C23H29NO5) due to an additional oxygen atom [1][2]. HR-MS data provides the specific [M+H]+ m/z values for unambiguous identification: 384.2161 for Paxiphylline D and a predicted 400.2110 for Paxiphylline E (based on its formula) [1][2].
| Evidence Dimension | Accurate Mass (High-Resolution Mass Spectrometry) |
|---|---|
| Target Compound Data | Observed [M+H]+ m/z = 384.2161 |
| Comparator Or Baseline | Paxiphylline E (CAS 1092555-03-7), predicted [M+H]+ m/z = 400.2110 |
| Quantified Difference | Mass difference of 15.9949 Da, corresponding to one oxygen atom |
| Conditions | HR-MS analysis performed during the characterization of a reduction reaction assay; data compiled from literature for Paxiphylline E . |
Why This Matters
This quantitative mass difference is critical for analytical chemists to differentiate between these two structurally similar N-oxides in complex mixtures, ensuring correct compound identification and purity verification during procurement and use.
- [1] PMC Table 1: Compounds from 'ijms-24-08767-t001'. Paxiphylline D [M+H]+ (m/z) = 384.2161. Accessed 2026. View Source
- [2] Zhang, Y.; Di, Y. T.; Liu, H. Y.; Li, C. S.; Tan, C. J.; Zhang, Q.; Fang, X.; Li, S. L.; Hao, X. J. Three New Alkaloids, Paxiphyllines C–E, from Daphniphyllum paxianum. Helvetica Chimica Acta 2008, 91 (11), 2153-2158. View Source
